Cas no 59851-76-2 (Oxazolo[4,5-c][1,5]naphthyridin-2(3H)-one)

Oxazolo[4,5-c][1,5]naphthyridin-2(3H)-one structure
59851-76-2 structure
Product Name:Oxazolo[4,5-c][1,5]naphthyridin-2(3H)-one
CAS No:59851-76-2
MF:C9H5N3O2
MW:187.154901266098
CID:337073
PubChem ID:22765640
Update Time:2025-04-19

Oxazolo[4,5-c][1,5]naphthyridin-2(3H)-one Chemical and Physical Properties

Names and Identifiers

    • 3H-[1,3]oxazolo[4,5-c][1,5]naphthyridin-2-one
    • Oxazolo[4,5-c][1,5]naphthyridin-2(3H)-one
    • [1,3]Oxazolo[4,5-c][1,5]naphthyridin-2(3H)-one
    • SCHEMBL11623832
    • DTXSID80628286
    • 59851-76-2
    • Inchi: 1S/C9H5N3O2/c13-9-12-6-4-11-5-2-1-3-10-7(5)8(6)14-9/h1-4H,(H,12,13)
    • InChI Key: LJJIWULGVPJIRK-UHFFFAOYSA-N
    • SMILES: O1C(NC2C=NC3=CC=CN=C3C1=2)=O

Computed Properties

  • Exact Mass: 187.03825
  • Monoisotopic Mass: 187.038176411g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 64.1Ų

Experimental Properties

  • PSA: 64.11
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